1H-Pyrrole, 2-(3,3,3-trifluoropropyl)-

• Molecular Formula: C7H8F3N
• Molecular Weight: 163.14 g/mol
• IUPAC Name: 2-(3,3,3-trifluoropropyl)-1H-pyrrole
• InChI: InChI=1S/C7H8F3N/c8-7(9,10)4-3-6-2-1-5-11-6/h1-2,5,11H,3-4H2
• InChI Key: FLERDDFNTHIJFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)CCC(F)(F)F

Description

1H-Pyrrole, 2-(3,3,3-trifluoropropyl)- is a useful research compound. Its molecular formula is C7H8F3N and its molecular weight is 163.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude 7,7,7-trifluoro-4-oxo-heptanal (10 g, prepared above) in ethanol (100 ml) was treated with ammonium chloride (400 mmol, 21 g), then heated to reflux for 1 h. The resulting solution was diluted with ethyl acetate (300 ml) and washed with brine (2×50 ml). The organics were concentrated under reduced pressure. Purification of the residue by silica gel chromatography provided 1.3 g (21% overall from 4,4,4-trifluorobutyric acid) of 2-(3,3,3-trifluoro-propyl)-1H-pyrrole. 1H NMR (CDCl3) δ7.98 (1H, br s), 6.71 (1H, dd, J=4.1, 2.6), 6.15 (1H, dd, J=5.9, 2.8), 5.99-5.94 (1H, m), 2.92-2.85 (2H, m), 2.52-2.35 (2H, m).